Cas no 37447-02-2 (1H-Imidazole-4-carboxylicacid, 5-nitro-, butyl ester)

• Product Name: 1H-Imidazole-4-carboxylicacid, 5-nitro-, butyl ester
• CAS No: 37447-02-2
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 320510
• PubChem ID: 135478669
• Update Time: 2025-04-19

1H-Imidazole-4-carboxylicacid, 5-nitro-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid, 5-nitro-, butyl ester
• butyl 4-nitro-1H-imidazole-5-carboxylate
• 5-Nitro-1(3)H-imidazol-4-carbonsaeure-butylester
• 5-nitro-1(3)H-imidazole-4-carboxylic acid butyl ester
• 5-Nitro-imidazol-4-carbonsaeure-butylester
• AC1L6O6I
• AG-K-82477
• AR-1I1241
• BUTYL 5-NITRO-3H-IMIDAZOLE-4-CARBOXYLATE
• CTK4H8182
• NSC112478
• NSC-112478
• 37447-02-2
• DTXSID50296890

• Inchi： 1S/C8H11N3O4/c1-2-3-4-15-8(12)6-7(11(13)14)10-5-9-6/h5H,2-4H2,1H3,(H,9,10)
• InChI Key： LDEWSJIDXUGIES-UHFFFAOYSA-N
• SMILES： O(C(C1=C([N+](=O)[O-])NC=N1)=O)CCCC

Computed Properties

• Exact Mass: 213.07503
• Monoisotopic Mass: 213.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 410.9°Cat760mmHg
• Flash Point: 202.3°C
• Refractive Index: 1.549
• PSA: 98.12
• LogP: 1.79800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles